Cas no 63886-75-9 (N,N-Bis(2-hydroxyethyl)-p-phenylenediamine sulphate)

N,N-Bis(2-hydroxyethyl)-p-phenylenediamine sulphate structure
63886-75-9 structure
Product Name:N,N-Bis(2-hydroxyethyl)-p-phenylenediamine sulphate
CAS No:63886-75-9
MF:C10H18N2O6S
MW:294.324721813202
CID:960999
Update Time:2023-08-02

N,N-Bis(2-hydroxyethyl)-p-phenylenediamine sulphate Chemical and Physical Properties

Names and Identifiers

    • N,N-BIS(HYDROXYETHYL)-PARA-PHENYLENEDIAMINESULPHATE
    • 2,2'-((4-Aminophenyl)azanediyl)diethanol sulfate
    • N,N-Bis(2-hydroxyethyl)-p-phenylenediamine sulphate
    • N,N-Bis(2-hydroxyethyl)-1,4-phenylenediamine sulfate
    • N,N-Bis(2-hydroxyethyl)-p-phenylenediamine sulfate
    • Ro 371
    • 2,2'-[(4-Aminophenyl)imino]bisethanol sulfate
    • 3X5A8DP6HC
    • (p-Ammoniophenyl)bis(2-hydroxyethyl)ammonium sulphate
    • T 32
    • 4-Amino-N,N-di(beta-hydroxyethyl)aniline sulfate
    • 2,2'-((4-Aminophenyl)imino)bis(ethanol) sulfate
    • N,N-Bis-(2-hydroxyet
    • Inchi: 1S/C10H16N2O2.H2O4S/c11-9-1-3-10(4-2-9)12(5-7-13)6-8-14;1-5(2,3)4/h1-4,13-14H,5-8,11H2;(H2,1,2,3,4)
    • InChI Key: KMCFMEHSEWDYKG-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)O.OCCN(C1C=CC(=CC=1)N)CCO

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 222
  • Topological Polar Surface Area: 153
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